Cas no 73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile)

• Product Name: 2,5-dimethyl-4-nitrobenzonitrile
• CAS No: 73713-69-6
• Molecular Formula: C₉H₈N₂O₂
• Molecular Weight: 176.17202
• MDL: MFCD16875749
• CID: 1765873
• PubChem ID: 52273

2,5-dimethyl-4-nitrobenzonitrile Properties

Names and Identifiers

• 2,5-dimethyl-4-nitrobenzonitrile
• NSC76088
• BENZONITRILE, 2,5-DIMETHYL-4-NITRO-
• 2,5-Dimethyl-4-nitro-benzonitril
• AC1L1CM0
• 2,5-dimethyl-4-nitro-benzonitrile
• BRN 3261793
• WLN: WNR B1 E1 DCN
• Benzonitrile,5-dimethyl-4-nitro-
• AC1Q2HKV
• NSC67712
• NCIOpen2_000304
• AKOS024260896
• NSC-67712
• MFCD00024285
• NSC 67712
• DB-337939
• DTXCID50146508
• SCHEMBL7024321
• CS-0455395
• 3-09-00-02441 (Beilstein Handbook Reference)
• DTXSID50224017
• Z1255356153
• NSC-76088
• 73713-69-6
• 98SW7QB5K2
• UNII-98SW7QB5K2
• EN300-128064
• AIJHILQDGSFDQP-UHFFFAOYSA-N

• MDL： MFCD16875749
• InChIKey： AIJHILQDGSFDQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-6-4-9(11(12)13)7(2)3-8(6)5-10/h3-4H,1-2H3
• SMILES： CC1=C(C=C(C)C(=C1)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 176.05864
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 2.60648
• PSA: 66.93